(S)-6,8-Dibromochroman-4-ol

• Molecular Formula: C9H8Br2O2
• Molecular Weight: 307.97 g/mol
• IUPAC Name: (4S)-6,8-dibromo-3,4-dihydro-2H-chromen-4-ol
• InChI: InChI=1S/C9H8Br2O2/c10-5-3-6-8(12)1-2-13-9(6)7(11)4-5/h3-4,8,12H,1-2H2/t8-/m0/s1
• InChI Key: QVOVSNZFAAHEPC-QMMMGPOBSA-N
• Isomeric SMILES: C1COC2=C([C@H]1O)C=C(C=C2Br)Br
• Canonical SMILES: C1COC2=C(C1O)C=C(C=C2Br)Br

Description

(S)-6,8-Dibromochroman-4-ol is a brominated chromanol derivative characterized by its stereospecific S-configuration at the chiral center (C4) and bromine substitutions at the 6- and 8-positions of the benzopyran ring. The bromine substituents in this compound enhance its molecular weight (367.93 g/mol) and polarizability, which may influence its reactivity and interactions in chemical or biological systems.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Key Structural Analogues:

6,8-Dibromo-3,3-bis(pyrrolidinylmethyl)chroman-4-ol Molecular Formula: C₁₉H₂₆Br₂N₂O₂ Substituents: Two pyrrolidinylmethyl groups at C3 and bromines at C6/C6. This structural variation may also alter receptor-binding affinities in pharmacological contexts.

6,8-Dichlorochroman-4-ol (Hypothetical Analogue)

• Molecular Formula : C₉H₈Cl₂O₂
• Substituents : Chlorine atoms at C6/C8 instead of bromine.
• Key Differences : Chlorine’s smaller atomic radius and lower electronegativity compared to bromine reduce molecular polarizability and van der Waals interactions. This could result in lower lipid solubility and altered metabolic stability.

Racemic 6,8-Dibromochroman-4-ol

• Key Differences : The lack of stereochemical specificity (racemic mixture) may diminish enantioselective interactions in chiral environments, such as enzyme-active sites, compared to the (S)-enantiomer.

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Halogen Substituents	Additional Functional Groups	Potential Applications
(S)-6,8-Dibromochroman-4-ol	C₉H₈Br₂O₂	367.93	Br at C6/C8	None	Synthetic intermediate, drug discovery
6,8-Dibromo-3,3-bis(pyrrolidinylmethyl)chroman-4-ol	C₁₉H₂₆Br₂N₂O₂	482.24	Br at C6/C8	Pyrrolidinylmethyl at C3	Pharmacological research
6,8-Dichlorochroman-4-ol (hypothetical)	C₉H₈Cl₂O₂	227.07	Cl at C6/C8	None	Comparative reactivity studies

Research Findings and Functional Insights

• Reactivity: Bromine’s electron-withdrawing effect in (S)-6,8-dibromochroman-4-ol likely increases the acidity of the phenolic -OH group compared to unchlorinated or unchlorinated chromanols, facilitating deprotonation in basic conditions. This property is critical for nucleophilic substitution or metal-catalyzed coupling reactions.
• The compound in , with pyrrolidinylmethyl groups, might exhibit enhanced membrane permeability or target engagement.

Limitations and Unresolved Questions

• The provided evidence lacks experimental data (e.g., NMR, HPLC purity) and biological assay results for (S)-6,8-dibromochroman-4-ol.